Cas no 756841-41-5 (Carbamoylmethyl 3-(2-phenylethenesulfonamido)benzoate)

• Product Name: Carbamoylmethyl 3-(2-phenylethenesulfonamido)benzoate
• CAS No: 756841-41-5
• Molecular Formula: C₁₇H₁₆N₂O₅S
• Molecular Weight: 360.384343147278
• CID: 6209613
• PubChem ID: 2127405

Carbamoylmethyl 3-(2-phenylethenesulfonamido)benzoate Properties

Names and Identifiers

• HMS2510K11
• CHEMBL1507030
• Z25488071
• carbamoylmethyl 3-(2-phenylethenesulfonamido)benzoate
• AB00546660-02
• 756841-41-5
• MLS000393655
• EN300-26584062
• SMR000247822

• InChIKey： DRLDIUOETCLBKX-MDZDMXLPSA-N
• Inchi： 1S/C17H16N2O5S/c18-16(20)12-24-17(21)14-7-4-8-15(11-14)19-25(22,23)10-9-13-5-2-1-3-6-13/h1-11,19H,12H2,(H2,18,20)/b10-9+
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC=C(C(=O)OCC(N)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 360.07799279g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 360.07799279g/mol
• Heavy Atom Count: 25
• Complexity: 591
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters